1628208-23-0

6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile

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• CAS RN:
• 1628208-23-0

• Formula:
• C16H14N4O

• InChI:
• InChI=1S/C16H14N4O/c1-10(2)13-14(11-6-4-3-5-7-11)19-15-12(8-17)9-18-20(15)16(13)21/h3-7,9-10,18H,1-2H3

• InChIKey:
• DHXKRMSKXLDZGY-UHFFFAOYSA-N

• CPI-455 is an inhibitor of the lysine demethylase 5 family (KDM5A-D). CPI-455 binds to the demethylase active site and selectively inhibits KDM5A-D (IC50s = 2-10 nM) over KDM2-4, 6, and 7 family members (IC50s = 1 to >25 μM). It increases histone H3K4me2/3 methylation in vitro and decreases the number of drug-tolerant cells in PC9 non-small cell lung, M14 melanoma, and SKBR3 breast cancer cell populations. CPI-455 also reduces growth of glioblastoma cells resistant to temozolomide (TMZ; ) in a dose-dependent manner.
  CPI-455 is a potent and selective inhibitor of KDM5 demethylases which reduces survival of drug-tolerant cancer cells. CPI-455 mediated KDM5 inhibition, elevated global levels of H3K4 trimethylation (H3K4me3) and decreased the number of DTPs in multiple cancer cell line models treated with standard chemotherapy or targeted agents. Pretreatment of cancer c...

CPI-455 hydrochloride

• CAS RN:
• 1628208-23-0; 2095432-28-1

• Formula:
• C16H15ClN4O

• InChI:
• InChI=1S/C16H14N4O.ClH/c1-10(2)13-14(11-6-4-3-5-7-11)19-15-12(8-17)9-18-20(15)16(13)21;/h3-7,9-10,18H,1-2H3;1H

• InChIKey:
• OMMDFEFIJLIEDY-UHFFFAOYSA-N

• CPI-455 hydrochloride is a useful research compound. Its molecular formula is C16H15ClN4O and its molecular weight is 314.77. The purity is usually 95%.